N-{4-[(3-propoxybenzyl)amino]phenyl}acetamide

• IUPAC Name: N-[4-[(3-propoxyphenyl)methylamino]phenyl]acetamide
• InChI: InChI=1S/C18H22N2O2/c1-3-11-22-18-6-4-5-15(12-18)13-19-16-7-9-17(10-8-16)20-14(2)21/h4-10,12,19H,3,11,13H2,1-2H3,(H,20,21)
• InChI Key: ROBZMGCNUUCXNJ-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC(=C1)CNC2=CC=C(C=C2)NC(=O)C
• Molecular Formula: C18H22N2O2
• Molecular Weight: 298.4 g/mol

Description

N-{4-[(3-propoxybenzyl)amino]phenyl}acetamide is an organic compound that belongs to the class of acetamides This compound is characterized by the presence of a propoxybenzyl group attached to an amino phenyl acetamide structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-{4-[(3-propoxybenzyl)amino]phenyl}acetamide typically involves the reaction of 4-aminophenylacetamide with 3-propoxybenzyl chloride in the presence of a base such as sodium hydroxide. The reaction is carried out in an organic solvent like dichloromethane or ethanol under reflux conditions. The product is then purified using recrystallization or column chromatography.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems for reagent addition and temperature control can enhance the efficiency and scalability of the process.

Chemical Reactions Analysis

Types of Reactions

N-{4-[(3-propoxybenzyl)amino]phenyl}acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the propoxy group can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or neutral conditions.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Sodium hydroxide in aqueous or alcoholic medium.

Major Products Formed

Oxidation: Formation of corresponding carboxylic acids or ketones.

Reduction: Formation of amines or alcohols.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

N-{4-[(3-propoxybenzyl)amino]phenyl}acetamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a biochemical probe to study enzyme interactions.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and analgesic effects.

Industry: Utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-{4-[(3-propoxybenzyl)amino]phenyl}acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways and molecular interactions depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(4-methoxyphenyl)acetamide
• N-(4-aminophenyl)acetamide
• N-(4-ethylphenyl)acetamide

Uniqueness

N-{4-[(3-propoxybenzyl)amino]phenyl}acetamide is unique due to the presence of the propoxybenzyl group, which imparts distinct chemical and biological properties. This structural feature differentiates it from other acetamides and contributes to its specific applications and reactivity.